Cas no 1566658-51-2 (3-fluoro-3-(5-methylthiophen-2-yl)propan-1-amine)

• Product Name: 3-fluoro-3-(5-methylthiophen-2-yl)propan-1-amine
• CAS No: 1566658-51-2
• MF: C₈H₁₂FNS
• MW: 173.250984191895
• CID: 5869708
• PubChem ID: 104277033
• Update Time: 2025-10-29

3-fluoro-3-(5-methylthiophen-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(5-methylthiophen-2-yl)propan-1-amine
• 1566658-51-2
• EN300-1839043

• Inchi： 1S/C8H12FNS/c1-6-2-3-8(11-6)7(9)4-5-10/h2-3,7H,4-5,10H2,1H3
• InChI Key： VFUYBARCWABJRF-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(CCN)F

Computed Properties

• Exact Mass: 173.06744872g/mol
• Monoisotopic Mass: 173.06744872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-fluoro-3-(5-methylthiophen-2-yl)propan-1-amine

Introduction to 3-fluoro-3-(5-methylthiophen-2-yl)propan-1-amine (CAS No. 1566658-51-2)

3-fluoro-3-(5-methylthiophen-2-yl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1566658-51-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives, featuring a fluoro-substituted propane backbone linked to a thiophene ring. The presence of both fluorine and thiophene moieties imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 3-fluoro-3-(5-methylthiophen-2-yl)propan-1-amine combines the lipophilicity of the aliphatic chain with the heterocyclic stability provided by the thiophene ring. The fluorine atom, known for its ability to modulate metabolic pathways and binding affinities, further enhances the compound's potential as a pharmacophore. This structural design has been explored in various drug discovery programs, particularly in the quest for new therapeutic agents targeting neurological and inflammatory disorders.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of fluorinated thiophene derivatives in medicinal chemistry. Studies suggest that compounds incorporating such motifs exhibit improved bioavailability and enhanced binding interactions with biological targets. For instance, modifications at the fluoro-substituted propane moiety have been shown to influence receptor affinity, while the 5-methylthiophen-2-yl group contributes to steric hindrance and electronic tuning. These features make 3-fluoro-3-(5-methylthiophen-2-yl)propan-1-amine a promising candidate for further investigation.

In the context of drug development, this compound has been studied for its potential role in modulating enzyme activity and receptor binding. Preliminary in vitro assays have demonstrated its interaction with targets involved in pain perception, neurodegeneration, and metabolic diseases. The fluorine atom's electron-withdrawing effect can fine-tune the compound's pharmacokinetic profile, potentially leading to increased systemic availability and reduced clearance rates. Such properties are critical for designing long-lasting therapeutic agents.

The thiophene ring, a common structural element in many bioactive molecules, offers additional advantages due to its aromaticity and ability to engage in π-stacking interactions with biological targets. The 5-methylthiophen-2-yl substituent provides a balance between lipophilicity and polarizability, enabling efficient penetration across biological membranes while maintaining solubility in aqueous environments. This dual functionality makes 3-fluoro-3-(5-methylthiophen-2-yl)propan-1-amine a versatile building block for medicinal chemists.

Current research trends indicate that fluorinated heterocycles are increasingly being utilized in the design of next-generation drugs. The ability to fine-tune electronic properties through fluorine substitution allows for precise modulation of molecular interactions. For example, studies on related compounds have shown that fluorine atoms can enhance binding affinity by stabilizing transition states or altering hydrogen bonding patterns. This underscores the importance of 3-fluoro-3-(5-methylthiophen-2-yl)propan-1-amine as a scaffold for developing high-affinity ligands.

The synthesis of this compound involves multi-step organic transformations, including nucleophilic substitution reactions, cyclization processes, and protection-deprotection strategies. Advanced synthetic methodologies have enabled efficient access to complex fluorinated structures, making it feasible to explore derivatives with tailored properties. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired carbon-carbon bonds between the fluoroalkyl and thiophene moieties.

Evaluation of 3-fluoro-3-(5-methylthiophen-2-yl)propan-1-amine in preclinical models has provided insights into its potential therapeutic applications. Initial studies suggest that it may exhibit anti-inflammatory effects by interacting with key signaling pathways involved in immune responses. Additionally, its structural features align well with known pharmacophores used in central nervous system (CNS) drug discovery, raising possibilities for applications in neuroprotective therapies or cognitive enhancement.

The role of computational tools in optimizing lead compounds cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been employed to predict binding modes and energetics of 3-fluoro-3-(5-methylthiophen-2-ylopropanamidine) with biological targets. These studies help identify key interactions responsible for bioactivity, guiding medicinal chemists toward more potent derivatives. By leveraging such technologies, researchers can accelerate the drug discovery process and minimize experimental failures.

Future directions in research may focus on exploring analogs of 3-fluoro-propanamidine, incorporating additional functional groups or varying substituent positions on the thiophene ring. Such modifications could uncover novel mechanisms of action or improve pharmacological profiles. Moreover, investigating the compound's metabolic stability and potential side effects will be crucial before advancing into clinical trials.

In conclusion, 1566658–51–23fluoropropamidine (CAS No.) represents a structurally intriguing compound with significant potential in pharmaceutical applications . Its unique combination of fluorine substitution, propane chain, 5methylthienyl group, ，and favorable physicochemical properties positions it as a valuable asset for drug development programs . Continued exploration into its biological activities , synthetic pathways , ，and computational modeling will further elucidate its therapeutic promise . p >